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Introduction

In molecular biology, Northern blotting is a crucial technique for the analysis of specific RNA

molecules. A key step in this workflow is the verification of RNA integrity and equal loading

across the gel lanes before proceeding with hybridization. Staining the transfer membrane with

a reversible dye provides a simple and effective method to visualize ribosomal RNA (rRNA)

bands (28S and 18S in eukaryotes) as a loading control.[1] This document provides a detailed

protocol for using a methylene blue-based solution, a common and effective stain for this

purpose, to assess RNA on nitrocellulose and nylon membranes. This method offers a non-

carcinogenic alternative to ethidium bromide and does not interfere with subsequent

hybridization steps.[1][2]

Principle of Methylene Blue Staining

Methylene blue is a cationic dye that binds to the negatively charged phosphate backbone of

nucleic acids.[1] This electrostatic interaction allows for the visualization of abundant RNA

species, primarily rRNA. The staining intensity provides a semi-quantitative assessment of the

total RNA transferred to the membrane.[1] A significant advantage of this method is its
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reversibility; the dye can be completely removed from the membrane, ensuring it does not

interfere with the downstream hybridization of a specific probe.[1]

Data Presentation: Comparison of Staining
Protocols
The following table summarizes various parameters for methylene blue staining protocols,

highlighting the differences in methodology for nitrocellulose and nylon membranes.

Parameter
Protocol for
Nitrocellulose
Membrane

Protocol for Nylon
Membrane 1

Protocol for Nylon
Membrane 2

Pre-Stain Wash 5% Acetic Acid[1] Not specified 5% Acetic Acid[1]

Pre-Stain Wash Time 15 minutes[1] Not applicable 10 minutes[3]

Staining Solution

0.04% (w/v)

methylene blue in 0.5

M Sodium Acetate, pH

5.2[1][4]

0.03-0.04% (w/v)

methylene blue in 0.3-

0.5 M Sodium

Acetate, pH 5.2[1]

0.04% methylene blue

in 0.5 M Sodium

Acetate, pH 5.2[3]

Staining Time 5 to 10 minutes[1]
45 seconds to 5

minutes[1]

30 seconds to 1

minute[3]

Destaining Solution
Nuclease-free

water[1]

Nuclease-free

water[1]

Nuclease-free

water[3]

Destaining Time
5-10 minutes, until

bands are clear[1]

~2 minutes, until

bands are clear[1]

Rinse until

background is clear[3]

Detection Limit
Approx. 25-40 ng per

band[2][5][6]

Approx. 25-40 ng per

band[2][5][6]

Approx. 25-40 ng per

band[2][5][6]

Experimental Workflow and Signaling Pathways
The following diagram illustrates the complete workflow for Northern blotting, incorporating the

reversible staining step.
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Northern Blotting Workflow with Reversible Staining.
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Experimental Protocols
This section provides detailed protocols for staining RNA on nitrocellulose and nylon

membranes after the transfer and UV crosslinking steps of a standard Northern blot.

Protocol 1: Staining of Nitrocellulose Membranes
Materials:

Nitrocellulose membrane with UV-crosslinked RNA

5% Acetic Acid

Staining Solution: 0.04% (w/v) methylene blue in 0.5 M Sodium Acetate, pH 5.2

Nuclease-free water

Clean trays for washing and staining

Procedure:

Following UV crosslinking, place the nitrocellulose membrane in a clean tray.[1]

Wash the membrane with 5% acetic acid for 15 minutes at room temperature with gentle

agitation.[1]

Pour off the acetic acid and add enough Staining Solution to completely submerge the

membrane.

Incubate for 5 to 10 minutes at room temperature with gentle shaking.[1]

Pour off the staining solution. This solution can be saved and reused.[1]

Rinse the membrane with nuclease-free water for 5-10 minutes, changing the water several

times, until the ribosomal RNA bands (28S and 18S) are clearly visible against a lightly

stained background.[1]

Capture an image of the stained membrane to document RNA loading and integrity. The 28S

and 18S rRNA bands should appear sharp and distinct.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Staining_RNA_on_a_Northern_Blot_with_Methylene_Blue.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Staining_RNA_on_a_Northern_Blot_with_Methylene_Blue.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Staining_RNA_on_a_Northern_Blot_with_Methylene_Blue.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Staining_RNA_on_a_Northern_Blot_with_Methylene_Blue.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Staining_RNA_on_a_Northern_Blot_with_Methylene_Blue.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Staining_RNA_on_a_Northern_Blot_with_Methylene_Blue.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3394105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Staining of Nylon Membranes
Materials:

Nylon membrane with UV-crosslinked RNA

Staining Solution: 0.04% (w/v) methylene blue in 0.5 M Sodium Acetate, pH 5.2

Nuclease-free water

Clean trays for washing and staining

Procedure:

After UV crosslinking, place the nylon membrane in a clean container.[1]

Add the Staining Solution to completely cover the membrane.

Incubate for 45 seconds to 5 minutes at room temperature with gentle agitation.[1] Note:

Nylon membranes typically require shorter staining times than nitrocellulose.

Pour off the staining solution.

Destain the membrane by washing with nuclease-free water for approximately 2 minutes, or

until the rRNA bands are clearly visible against a clean background.[1]

Capture an image of the membrane for documentation.

Protocol 3: Complete Dye Removal Before Hybridization
The reversibility of methylene blue staining is essential for proceeding to the hybridization step.

[1]

Procedure:

To remove the stain, wash the membrane in a pre-hybridization solution that contains SDS,

or alternatively, wash with 75-100% ethanol.[1]
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A typical wash is 20-30 minutes with gentle agitation. The blue color should completely

disappear.

After the destaining wash, rinse the membrane with nuclease-free water for 2-3 minutes.[1]

The membrane is now ready to proceed with the pre-hybridization and hybridization steps of

the Northern blotting protocol.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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